N-(2-Hydroxy-5-nitrophenyl)(phenylcyclopentyl)formamide

• IUPAC Name: N-(2-hydroxy-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide
• InChI: InChI=1S/C18H18N2O4/c21-16-9-8-14(20(23)24)12-15(16)19-17(22)18(10-4-5-11-18)13-6-2-1-3-7-13/h1-3,6-9,12,21H,4-5,10-11H2,(H,19,22)
• InChI Key: HGOCLSFPWBGFBU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CC=C2)C(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])O
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

N-(2-Hydroxy-5-nitrophenyl)(phenylcyclopentyl)formamide, also known as HNPF, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

1. Fungicidal Properties

Research has shown that derivatives of N-(2-Hydroxy-5-nitrophenyl)formamide, such as N-(2-hydroxy-5-nitrophenyl)acetamide, exhibit fungicidal properties against various phytopathogen fungi. The study found that modifying the hydrogen atom in the amino group of 2-amino-4-nitrophenol derivatives, including N-(2-hydroxy-5-nitrophenyl)formamide, enhances fungicidal activity against specific fungi like Rhizoctonia solani and Bipolaris sorokiniana (Mukhtorov et al., 2019).

2. Synthesis of Herbicidal and Other Derivatives

Research involving the synthesis of various formamide derivatives, including those related to N-(2-Hydroxy-5-nitrophenyl)formamide, has been conducted for potential herbicidal applications. However, studies have found that certain synthesized compounds did not exhibit significant herbicidal activities (Yuan-xiang, 2011).

3. Chemical Synthesis and Modification

N-(2-Hydroxy-5-nitrophenyl)(phenylcyclopentyl)formamide and its derivatives are explored in the chemical synthesis of various compounds. For example, studies involve the synthesis of N-substituted formamide derivatives for different applications, such as in the preparation of pharmaceuticals or as intermediates in organic synthesis (Kobayashi et al., 1995).

4. Intramolecular Hydrogen Bonding Studies

This compound and its derivatives have been studied for their intramolecular hydrogen bonding properties. Such studies contribute to the understanding of molecular structures and interactions, which are crucial in fields like pharmaceuticals and materials science (Echols et al., 1983).

5. Catalytic Reactions in Organic Chemistry

Research has also been conducted on the use of N-(2-Hydroxy-5-nitrophenyl)formamide derivatives in catalytic reactions for the synthesis of complex organic compounds, such as quinazoline derivatives. These studies are significant for developing new synthetic routes in organic chemistry (Akazome et al., 1995).